Cas no 22135-50-8 (1-(4-methoxyphenyl)butan-1-ol)

• Product Name: 1-(4-methoxyphenyl)butan-1-ol
• CAS No: 22135-50-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD06654211
• CID: 250479
• PubChem ID: 2793893
• Update Time: 2025-04-19

1-(4-methoxyphenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-methoxy-a-propyl-
• 4-(P-METHOXYPHENYL)-1-BUTANOL
• (+/-)-2-(4-iodophenoxy)propanoic acid
• (+-)-4-Iod-phenoxy-propionsaeure
• (+-)-4-Methoxy-1-(1-hydroxy-butyl)-benzol
• 1-(4-methoxy-phenyl)-butan-1-ol
• 1-(4-methoxyphenyl)-n-butanol
• 1-(p-Methoxyphenyl)-1-butanol
• 4-methoxyphenyl-1-butanol
• AC1NEKYZ
• CCG-890
• CTK0D8041
• Oprea1_578392
• Propanoic acid, 2-(4-iodophenoxy)-
• SBB073608
• AKOS009158117
• AS-62323
• SCHEMBL5488204
• 1-(4-methoxyphenyl)butan-1-ol
• 22135-50-8
• 1-p-methoxyphenyl-1-butanol
• 4-Methoxy-alpha-propylbenzenemethanol
• SB84721
• W12543
• 1-(4-Methoxyphenyl)-1-butanol
• CS-0035824
• DTXSID001300516
• 4-Methoxy-I+/--propylbenzenemethanol

• MDL： MFCD06654211
• Inchi： 1S/C11H16O2/c1-3-4-11(12)9-5-7-10(13-2)8-6-9/h5-8,11-12H,3-4H2,1-2H3
• InChI Key： PMDLQDMTQRQNDB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)OC)CCC

Computed Properties

• Exact Mass: 180.115
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.042 g/mL at 25 °C(lit.)
• Melting Point: 3-4 °C(lit.)
• Boiling Point: 160-161 °C8 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.526(lit.)
• PSA: 29.46000
• LogP: 2.01020

1-(4-methoxyphenyl)butan-1-ol Security Information

• WGK Germany：3
• Storage Condition：−20°C